3-Chlorobenzotrichloride

• CAS: 2136-81-4
• Synonyms: 1-Chloro-3-(trichloromethyl)benzene; m,α,α,α-Tetrachlorotoluene; m-Chloro(trichloromethyl)benzene; m-Chlorobenzotrichloride
• Molecular Formula: C7H4Cl4
• Molecular Weight: 229.9 g/mol
• SMILES: C1=CC(=CC(=C1)Cl)C(Cl)(Cl)Cl
• InChI: InChI=1S/C7H4Cl4/c8-6-3-1-2-5(4-6)7(9,10)11/h1-4H
• InChIKey: ZVPXXRHACIEOFJ-UHFFFAOYSA-N

3-Chlorobenzotrichloride, also known as 1-chloro-3-(trichloromethyl)benzene or m-chlorobenzotrichloride, is a chlorinated aromatic compound within the benzotrichloride class. Its molecular formula is C₇H₄Cl₄ with a molecular weight of 229.92 g/mol.

3-Chlorobenzotrichloride (CAS 2136-81-4) – Physicochemical Profile and Industrial Procurement Baseline

3-Chlorobenzotrichloride, also known as 1-chloro-3-(trichloromethyl)benzene or m-chlorobenzotrichloride, is a chlorinated aromatic compound within the benzotrichloride class . Its molecular formula is C₇H₄Cl₄ with a molecular weight of 229.92 g/mol . Key physical properties include a density of 1.5±0.1 g/cm³, a boiling point of 255.0±0.0 °C at 760 mmHg, and an ACD/LogP of 3.94, indicating significant hydrophobicity . The compound features a meta-chlorine substitution on the aromatic ring, which confers distinct electronic and steric properties compared to ortho-, para-, and unsubstituted analogs, directly influencing its reactivity profile and suitability for specific synthetic pathways .

3-Chlorobenzotrichloride Substitution Risks: Why Ortho-, Para-, and Non-Chlorinated Analogs Are Not Interchangeable

The substitution pattern and degree of chlorination on the benzotrichloride scaffold critically dictate both physical properties and chemical behavior. A direct substitution of 3-chlorobenzotrichloride with the unsubstituted benzotrichloride, or with the 2- or 4-chloro isomers, will alter the compound's boiling point, melting point, density, and crucially, the electronic environment of the reactive trichloromethyl group. These differences manifest in altered reaction kinetics during nucleophilic substitution or hydrolysis, potentially leading to suboptimal yields, increased impurity profiles in pharmaceutical intermediates like fenofibrate, and compromised efficacy in applications such as mosquito larvicide . Furthermore, the meta-chloro substituent confers a unique LogP value, which influences its environmental fate and behavior in analytical method development compared to other isomers . Therefore, procurement specifications must be precise, as generic or incorrect isomer selection introduces significant process variability and quality control challenges [1].

• [1] SynZeal. 3-Chlorobenzotrichloride (CAS 2136-81-4) Usage Note for Analytical Method Development. View Source

3-Chlorobenzotrichloride Procurement Evidence: Quantified Differentiation vs. Benzotrichloride and Isomeric Analogs

Boiling Point Elevation vs. Benzotrichloride: A 41.5 °C Increase Enables Higher-Temperature Reaction Windows

3-Chlorobenzotrichloride exhibits a significantly higher boiling point of 255.0±0.0 °C at 760 mmHg compared to unsubstituted benzotrichloride, which boils at 213.5±0.0 °C under identical conditions . This represents a quantitative difference of +41.5 °C.

Evidence Dimension	Boiling Point at 760 mmHg
Target Compound Data	255.0 ± 0.0 °C
Comparator Or Baseline	Benzotrichloride: 213.5 ± 0.0 °C
Quantified Difference	+41.5 °C
Conditions	Predicted data at standard atmospheric pressure (760 mmHg) using ACD/Labs Percepta Platform

Why This Matters

The elevated boiling point provides a broader operational temperature range for high-temperature reactions without solvent loss or pressure equipment, a critical factor for industrial-scale synthetic processes where thermal management dictates throughput and safety margins.

Density Differentiation from Unsubstituted Benzotrichloride: 1.5 g/cm³ vs. 1.4 g/cm³ Impacts Material Handling and Formulation

The density of 3-chlorobenzotrichloride is predicted to be 1.5±0.1 g/cm³, which is approximately 0.1 g/cm³ higher than that of benzotrichloride, which has a predicted density of 1.4±0.1 g/cm³ .

Evidence Dimension	Density
Target Compound Data	1.5 ± 0.1 g/cm³
Comparator Or Baseline	Benzotrichloride: 1.4 ± 0.1 g/cm³
Quantified Difference	+0.1 g/cm³ (~7% increase)
Conditions	Predicted data at 25°C using ACD/Labs Percepta Platform

Why This Matters

This 7% density increase affects volumetric calculations for storage, shipping, and reaction scaling; procurement based on weight alone will result in different volumes, and this physical property distinction is essential for accurate material planning and equipment sizing in pilot and manufacturing settings.

Lipophilicity Contrast: Meta-Chloro Isomer (LogP ~3.94) vs. Benzotrichloride (LogP ~3.34) – A 0.6 Log Unit Increase Affects HPLC Retention and Environmental Partitioning

3-Chlorobenzotrichloride possesses an ACD/LogP value of 3.94, compared to an ACD/LogP of 3.34 for the unsubstituted benzotrichloride . This represents a quantifiable increase of 0.6 log units in the octanol-water partition coefficient.

Evidence Dimension	Octanol-Water Partition Coefficient (LogP)
Target Compound Data	ACD/LogP = 3.94
Comparator Or Baseline	Benzotrichloride: ACD/LogP = 3.34
Quantified Difference	ΔLogP = +0.6
Conditions	ACD/Labs Percepta Platform prediction (pH 5.5)

Why This Matters

A 0.6 log unit increase signifies a roughly 4-fold increase in lipophilicity, which translates to longer retention times on reversed-phase HPLC columns and distinct separation behavior for method validation; procurement of the incorrect analog would invalidate a validated analytical method.

Isomeric Boiling Point Divergence: Meta-Chloro (255.0 °C) vs. Ortho-Chloro (260–264 °C) vs. Para-Chloro (245 °C)

The boiling point of 3-chlorobenzotrichloride (meta-isomer) is 255.0±0.0 °C . Its positional isomers exhibit distinctly different boiling points: 2-chlorobenzotrichloride (ortho-isomer) boils at 260–264 °C [1], while 4-chlorobenzotrichloride (para-isomer) boils at 245 °C [2].

Evidence Dimension	Boiling Point (760 mmHg)
Target Compound Data	255.0 ± 0.0 °C
Comparator Or Baseline	2-Chlorobenzotrichloride: 260–264 °C; 4-Chlorobenzotrichloride: 245 °C
Quantified Difference	Meta vs. Ortho: -5 to -9 °C; Meta vs. Para: +10 °C
Conditions	Predicted data for meta; experimental literature values for ortho and para at atmospheric pressure

Why This Matters

These boiling point differences—spanning a 19 °C range across the three isomers—are sufficient for fractional distillation separation, meaning procurement of the correct isomer is non-negotiable for processes where isomer purity directly correlates with downstream product quality or regulatory compliance.

• [1] ChemWhat. 2-Chlorobenzotrichloride (CAS 2136-89-2) Chemical and Physical Properties. View Source
• [2] ChemBase (Sigma-Aldrich). 4-Chlorobenzotrichloride (CAS 5216-25-1) Product Details. View Source

Meta-Chloro Isomer Selection for Fenofibrate Impurity Profiling: Defined Regulatory Role in ANDA Submissions

3-Chlorobenzotrichloride is explicitly identified as an impurity of the drug fenofibrate and is used as a reference standard for analytical method development, method validation (AMV), and quality control (QC) for Abbreviated New Drug Applications (ANDAs) [1][2]. Its ortho- and para-isomers are not specified for this regulatory application.

Evidence Dimension	Regulatory Application in Fenofibrate Impurity Profiling
Target Compound Data	Specified as Fenofibrate Impurity and Reference Standard for ANDA submissions
Comparator Or Baseline	2-Chlorobenzotrichloride and 4-Chlorobenzotrichloride: Not specified for this application in vendor technical literature
Quantified Difference	Binary (Yes/No) application-specific designation
Conditions	Analytical chemistry and pharmaceutical regulatory context per supplier documentation

Why This Matters

Procurement of 3-chlorobenzotrichloride is mandatory for analytical laboratories supporting fenofibrate ANDA filings; substitution with an incorrect isomer would invalidate impurity identification and quantification, resulting in regulatory non-compliance and potential application rejection.

• [1] Veeprho. 3-Chlorobenzotrichloride (CAS 2136-81-4) – Fenofibrate Impurity Data Sheet. View Source
• [2] SynZeal. 3-Chlorobenzotrichloride (CAS 2136-81-4) – Applications for ANDA Filing and Method Validation. View Source

3-Chlorobenzotrichloride Procurement Use Cases: Where Its Specific Properties Deliver Unique Value

Pharmaceutical Reference Standard for Fenofibrate ANDA Submissions

Procure 3-chlorobenzotrichloride when establishing or validating an analytical method for fenofibrate-related substances [1]. Its defined role as a process impurity necessitates the use of this exact isomer for accurate identification and quantification in ANDA filings [2]. Any other chlorobenzotrichloride isomer would fail to match the retention time and spectral signature of the true impurity, jeopardizing regulatory approval .

Synthesis of Meta-Substituted Benzoyl Chloride Derivatives Requiring Specific Electronic Profiles

For the synthesis of meta-chloro-substituted benzoyl chlorides or other fine chemicals where the electron-withdrawing effect of the meta-chlorine on the trichloromethyl group is essential, 3-chlorobenzotrichloride is the mandated starting material [1]. The meta-substitution pattern provides a distinct electronic environment compared to ortho- or para-isomers, influencing the rate and regioselectivity of subsequent nucleophilic substitutions [2].

Mosquito Larvicide Research and Formulation Development

In studies evaluating the efficacy of chlorinated benzotrichlorides as mosquito larvicides, 3-chlorobenzotrichloride has demonstrated activity [1]. Its specific LogP and hydrolysis profile differentiate it from other halogenated toluene derivatives, impacting its environmental persistence and bioavailability to target organisms [2].

Method Development and Validation in HPLC and LC-MS Workflows

Procure 3-chlorobenzotrichloride for the development of reversed-phase HPLC methods [1]. Its high LogP of ~3.94 ensures strong retention on C18 columns, allowing it to serve as a system suitability standard or retention time marker for lipophilic analytes. It is also suitable for LC-MS method development where its distinctive mass spectrum (m/z ~230) facilitates identification [2].

• [1] Veeprho. 3-Chlorobenzotrichloride – Fenofibrate Impurity Data Sheet. View Source
• [2] SynZeal. 3-Chlorobenzotrichloride – Applications for ANDA Filing and Method Validation. View Source